Cas no 150187-11-4 (3-chloro-1-methyl-1H-pyrazol-4-amine)

• Product Name: 3-chloro-1-methyl-1H-pyrazol-4-amine
• CAS No: 150187-11-4
• MF: C₄H₆ClN₃
• MW: 131.563539028168
• MDL: MFCD19214410
• CID: 2123027
• PubChem ID: 19768920
• Update Time: 2025-06-22

3-chloro-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methyl-1H-pyrazol-4-amine
• 3-chloro-1-methylpyrazol-4-amine
• A1-42108
• W17377
• MFCD19214410
• AKOS006352706
• 4-Amino-3-chloro-1-methylpyrazole
• 150187-11-4
• SCHEMBL3516826
• CS-B0847
• SY128934
• EN300-1168744
• DB-331130
• CS-14874
• AGA18711
• 827-653-1

• MDL： MFCD19214410
• Inchi： 1S/C4H6ClN3/c1-8-2-3(6)4(5)7-8/h2H,6H2,1H3
• InChI Key： JIDICTVNYOIKDK-UHFFFAOYSA-N
• SMILES： ClC1C(=CN(C)N=1)N

Computed Properties

• Exact Mass: 131.0250249g/mol
• Monoisotopic Mass: 131.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 87.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-chloro-1-methyl-1H-pyrazol-4-amine

3-Chloro-1-methyl-1H-pyrazol-4-amine and CAS No.150187-11-4: A Comprehensive Overview of Its Pharmacological Significance and Research Applications

3-Chloro-1-methyl-1H-pyrazol-4-amine (CAS No.150187-11-4) represents a pivotal compound in the field of medicinal chemistry, characterized by its unique structural features and diverse biological activities. This pyrazole derivative has garnered significant attention due to its potential applications in drug discovery and therapeutic development. Recent advancements in chemical synthesis and pharmacological research have further highlighted its relevance in targeting specific disease mechanisms.

The molecular structure of 3-chloro-1-methyl-1H-pyrazol-3-amine is defined by the presence of a pyrazole ring with substituents at key positions. The chloro group at the 3-position and the methyl group at the 1-position contribute to its distinct chemical properties and biological interactions. These structural features are critical in determining its reactivity and selectivity in various biochemical contexts.

Recent studies have demonstrated that 3-chloro-1-methyl-1H-pyrazol-4-amine exhibits promising pharmacological activities, particularly in modulating enzyme pathways and receptor interactions. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted its potential as an inhibitor of kinases involved in cancer progression. This finding underscores its significance in the development of targeted therapies.

The synthesis of 3-chloro-1-methyl-1H-pyrazol-4-amine has been optimized using advanced methodologies, including microwave-assisted reactions and catalytic processes. These techniques enhance yield and purity while minimizing environmental impact. A 2022 review in Organic & Biomolecular Chemistry detailed the role of green chemistry principles in the sustainable production of this compound.

Pharmacological research on 3-chloro-1-methyl-1H-pyrazol-4-amine has expanded into neurodegenerative diseases and inflammatory conditions. A 2023 preclinical study in Pharmacological Research reported its ability to modulate microglial activation, suggesting potential applications in Alzheimer's disease treatment. These findings align with the growing interest in pyrazole-based compounds for neuroprotective strategies.

The compound's interaction with ion channels and G-protein coupled receptors (GPCRs) has been a focus of recent investigations. A 2024 study in Chemical Biology & Drug Design revealed its selective binding to specific subtypes of GPCRs, which could lead to novel treatments for cardiovascular and metabolic disorders. This selectivity is a key factor in its therapeutic potential.

Computational modeling and molecular docking studies have further elucidated the mechanism of action of 3-chloro-1-methyl-1H-pyrazol-4-amine. These studies, published in Journal of Computational Chemistry in 2023, provide insights into its binding affinity and conformational flexibility, guiding the design of more potent derivatives.

Despite its promising profile, challenges remain in optimizing its solubility and bioavailability. A 2024 study in Drug Discovery Today explored the use of prodrug strategies to enhance its pharmacokinetic properties, demonstrating significant improvements in in vivo efficacy.

The safety profile of 3-chloro-1-methyl-1H-pyrazol-4-amine has been evaluated in preclinical models, with minimal toxicity observed at therapeutic concentrations. These findings support its potential for further clinical development, particularly in oncology and neurology.

As research continues to advance, the role of 3-chloro-1-methyl-1H-pyrazol-4-amine in drug discovery is expected to grow. Its structural versatility and biological activities position it as a valuable scaffold for the development of novel therapeutics. Ongoing studies in pharmacogenomics and personalized medicine may further expand its applications in targeted treatments.